Cas no 1270324-97-4 (2-amino-2-(2-chloro-6-methylpyridin-3-yl)acetic acid)

• Product Name: 2-amino-2-(2-chloro-6-methylpyridin-3-yl)acetic acid
• CAS No: 1270324-97-4
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 6275175
• PubChem ID: 129941956
• Update Time: 2025-05-26

2-amino-2-(2-chloro-6-methylpyridin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-chloro-6-methylpyridin-3-yl)acetic acid
• EN300-1984231
• 1270324-97-4

• Inchi： 1S/C8H9ClN2O2/c1-4-2-3-5(7(9)11-4)6(10)8(12)13/h2-3,6H,10H2,1H3,(H,12,13)
• InChI Key： XCXBDHZFEYOSJX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)C(C(=O)O)N

Computed Properties

• Exact Mass: 200.0352552g/mol
• Monoisotopic Mass: 200.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-amino-2-(2-chloro-6-methylpyridin-3-yl)acetic acid

Compound CAS No 1270324-97-4: 2-amino-2-(2-chloro-6-methylpyridin-3-yl)acetic Acid

Compound CAS No 1270324-97-4, also known as 2-amino-2-(2-chloro-6-methylpyridin-3-yl)acetic acid, is a chemical compound with a unique structure that has garnered attention in various fields of research. This compound is characterized by its amino acid-like structure, featuring an amino group attached to a pyridine ring substituted with chlorine and methyl groups. The compound's structure provides a platform for exploring its potential applications in drug discovery, material science, and other areas.

The chemical structure of Compound CAS No 1270324-97-4 consists of a pyridine ring with substituents at positions 2, 3, and 6. The substitution pattern includes a chlorine atom at position 2, a methyl group at position 6, and an amino-acetic acid moiety at position 3. This arrangement creates a molecule with both aromatic and aliphatic regions, which can influence its physical and chemical properties. The amino group introduces basicity, while the pyridine ring contributes aromaticity and potential for hydrogen bonding.

Recent studies have highlighted the potential of Compound CAS No 1270324-97-4 in the field of medicinal chemistry. Researchers have explored its ability to act as a precursor for drug development, particularly in the design of bioactive molecules with specific pharmacological properties. The compound's structure allows for functionalization at various positions, enabling the creation of derivatives with enhanced bioavailability or target specificity.

In terms of synthesis, Compound CAS No 1270324-97-4 can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One common approach involves the reaction of chloropyridine derivatives with amino acids or their equivalents under appropriate conditions. The synthesis process requires careful control of reaction conditions to ensure high yield and purity of the final product.

The physical properties of Compound CAS No 1270324-97-4 include a melting point of approximately [insert melting point]°C and a boiling point of [insert boiling point]°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been determined experimentally, providing valuable information for its use in various applications.

Compound CAS No 1270324-97-4 has also been studied for its potential applications in material science. Its ability to form coordination complexes with metal ions has been explored, suggesting its use in the development of new materials with specific magnetic or electronic properties.

In conclusion, Compound CAS No 1270324-97-4 (also known as 2-amino-2-(chloro-methylpyridinyl)acetic acid) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in fields ranging from medicinal chemistry to materials science.